Cas no 98123-77-4 (1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-(4-methoxyphenyl)-)

1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-(4-methoxyphenyl)- structure
98123-77-4 structure
Product Name:1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-(4-methoxyphenyl)-
CAS No:98123-77-4
MF:C16H11ClN4O
MW:310.737741708755
CID:1990045
PubChem ID:712689
Update Time:2025-04-21

1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-(4-methoxyphenyl)-
    • 6-chloro-3-(4-Methoxy-phenyl)-[1,2,4]triazolo[3,4-a]phthalazine
    • 98123-77-4
    • 6-chloro-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-a]phthalazine
    • AG-690/34449032
    • STK066379
    • ZHGVCXDOKBSJBV-UHFFFAOYSA-N
    • EU-0041463
    • DB-333411
    • CCG-18370
    • SR-01000461580
    • SCHEMBL496814
    • 6-chloro-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-a]phthalazine
    • SR-01000461580-1
    • BRD-K72379720-001-01-3
    • AKOS000601807
    • 4-(6-chloro[1,2,4]triazolo[3,4-a]phthalazin-3-yl)phenyl methyl ether
    • 6-Chloro-3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-a]phthalazine
    • 6-chloro-3-(4-methoxy-phenyl)[1,2,4]triazolo[3,4-a]phthalazine
    • Inchi: 1S/C16H11ClN4O/c1-22-11-8-6-10(7-9-11)15-18-19-16-13-5-3-2-4-12(13)14(17)20-21(15)16/h2-9H,1H3
    • InChI Key: ZHGVCXDOKBSJBV-UHFFFAOYSA-N
    • SMILES: ClC1C2C=CC=CC=2C2=NN=C(C3C=CC(=CC=3)OC)N2N=1

Computed Properties

  • Exact Mass: 310.0621387Da
  • Monoisotopic Mass: 310.0621387Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 52.3Ų
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